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Compound of Interest

Compound Name: Maleylsulfathiazole

Cat. No.: B1616621 Get Quote

A comprehensive investigation into the discovery and development of Maleylsulfathiazole
reveals a significant scarcity of publicly available data, precluding the creation of an in-depth

technical guide as requested. While the existence of Maleylsulfathiazole as a chemical entity

is confirmed, its developmental history, from synthesis to potential clinical application, remains

largely undocumented in accessible scientific literature, patent databases, and historical

pharmaceutical records.

Limited Available Information
Maleylsulfathiazole is identified as an N-dibasic acid-substituted sulfonamide.[1][2] The

following chemical details have been ascertained:

Identifier Value

Chemical Name Maleylsulfathiazole

Molecular Formula C₁₃H₁₁N₃O₅S₂

Molecular Weight 353.38 g/mol [3]

Synonyms No common synonyms found.

CAS Number Not readily available in initial searches.

The structural information suggests its classification within the broader family of sulfa drugs,

which were among the first classes of effective antibacterial agents. A related compound,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1616621?utm_src=pdf-interest
https://www.benchchem.com/product/b1616621?utm_src=pdf-body
https://www.benchchem.com/product/b1616621?utm_src=pdf-body
https://www.benchchem.com/product/b1616621?utm_src=pdf-body
https://www.medchemexpress.com/maleylsulfathiazole.html
https://www.medchemexpress.com/maleylsulfathiazole.html?locale=ko-KR
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/N7T6304257
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phthalylsulphathiazole, patented in 1943, was developed as an intestinal antiseptic.[4] This

contextual information hints at the potential historical timeframe and therapeutic area in which

Maleylsulfathiazole might have been investigated.

Unanswered Questions and a Cold Trail
Despite extensive searches, no specific information could be retrieved concerning:

Discovery: The individual or team credited with the first synthesis of Maleylsulfathiazole and

the date of this discovery are unknown.

Preclinical and Clinical Development: There are no accessible records of preclinical studies

(in vitro or in vivo) or any phase of clinical trials involving Maleylsulfathiazole.

Consequently, no quantitative data on its efficacy, pharmacokinetics, or safety profile can be

presented.

Mechanism of Action: While it can be inferred from its structure that Maleylsulfathiazole
likely acts as a competitive inhibitor of dihydropteroate synthase, a key enzyme in bacterial

folic acid synthesis, no specific studies confirming this for this particular molecule were

found.

Experimental Protocols: Detailed methodologies for the synthesis, purification, and analysis

of Maleylsulfathiazole are not available in the public domain.

Visualizing the Void: The Uncharted Development
Pathway
The absence of data makes it impossible to construct a meaningful experimental workflow or a

signaling pathway diagram as requested. A hypothetical and generalized drug development

workflow is presented below to illustrate the type of information that is missing.
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Caption: A generalized and hypothetical drug development workflow.
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Conclusion
The case of Maleylsulfathiazole is a compelling example of a chemical entity that, while

cataloged, appears to have a limited or non-existent footprint in the annals of pharmaceutical

development. It is plausible that this compound was synthesized as part of a broader

investigation into sulfonamides but did not show sufficient promise to warrant further

development or publication of findings. It may have been superseded by more effective or safer

alternatives, or the records of its development are not digitized or are held in private archives.

For researchers, scientists, and drug development professionals, the story of

Maleylsulfathiazole serves as a reminder of the vast number of compounds that are

synthesized and evaluated, with only a select few making it through the rigorous and well-

documented pipeline of modern drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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